Cas no 1805606-70-5 (2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetonitrile)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetonitrile
• CAS No: 1805606-70-5
• MF: C₉H₆BrF₂IN₂
• MW: 386.962620258331
• CID: 4893471
• Update Time: 2025-05-28

2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetonitrile

• Inchi： 1S/C9H6BrF2IN2/c10-4-8-5(9(11)12)3-6(13)7(15-8)1-2-14/h3,9H,1,4H2
• InChI Key： YSAXHGQKYLHCSO-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C(CBr)=NC=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetonitrile

Comprehensive Overview of 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetonitrile (CAS No. 1805606-70-5)

The compound 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetonitrile (CAS No. 1805606-70-5) is a highly specialized chemical intermediate that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, difluoromethyl, and iodo substituents, make it a versatile building block for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyridine core and functional groups enable precise modifications for target-specific activity.

In recent years, the demand for halogenated pyridine derivatives like 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetonitrile has surged due to their role in developing next-generation therapeutics. The compound’s difluoromethyl group is especially noteworthy, as fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine in medicinal chemistry, a topic frequently searched in academic and industrial circles.

From a synthetic perspective, CAS No. 1805606-70-5 offers a robust platform for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing heterocyclic scaffolds. Its acetonitrile moiety further expands its utility, allowing for nucleophilic substitutions or cyclizations. These properties make it a valuable asset in the toolkit of chemists working on small molecule inhibitors or crop protection agents, addressing current challenges in oncology and sustainable agriculture.

The compound’s relevance extends to high-throughput screening (HTS) libraries, where its diverse reactivity profiles enable rapid exploration of structure-activity relationships (SAR). As the pharmaceutical industry shifts toward fragment-based drug design, intermediates like 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetonitrile are critical for optimizing lead compounds. This trend is reflected in the rising number of publications and patents citing similar polyhalogenated pyridines.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some traditional halogenated reagents, 1805606-70-5 is designed for efficient atom economy, minimizing waste in multi-step syntheses. This aligns with the broader push for green chemistry principles, a hot topic among researchers and policymakers. Its stability under standard storage conditions further enhances its practicality for industrial-scale applications.

In summary, 2-(Bromomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetonitrile (CAS No. 1805606-70-5) exemplifies the intersection of innovation and utility in modern chemical synthesis. Its multifaceted applications—from drug development to material science—underscore its importance in addressing contemporary scientific challenges. As interest in tailored heterocycles and fluorinated building blocks continues to grow, this compound is poised to remain a focal point of cutting-edge research.